Cas no 1404532-03-1 (1-(2-methoxy-2-oxoethyl)-5-methyl-1H-indole-3-carboxylic acid)

• Product Name: 1-(2-methoxy-2-oxoethyl)-5-methyl-1H-indole-3-carboxylic acid
• CAS No: 1404532-03-1
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 2111217
• Update Time: 2023-11-19

1-(2-methoxy-2-oxoethyl)-5-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-2-oxoethyl)-5-methyl-1H-indole-3-carboxylic acid
• CID 121004270
• 1H-Indole-1-acetic acid, 3-carboxy-5-methyl-, 1-methyl ester

• Inchi： 1S/C13H13NO4/c1-8-3-4-11-9(5-8)10(13(16)17)6-14(11)7-12(15)18-2/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： MTRYDRWZZXWSMO-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=C(C(=O)O)C2C=C(C)C=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 344
• Topological Polar Surface Area: 68.5

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 461.0±35.0 °C(Predicted)
• pka: 3.90±0.30(Predicted)